3,16alpha-dihydroxyestra-1,3,5(10)-trien-17-one 3,16-diacetate
3,16alpha-dihydroxyestra-1,3,5(10)-trien-17-one 3,16-diacetate
Hydroxyestrone diacetate is a steroid ester.
Brand Name:
Vulcanchem
CAS No.:
1247-71-8
VCID:
VC0075085
InChI:
InChI=1S/C22H26O5/c1-12(23)26-15-5-7-16-14(10-15)4-6-18-17(16)8-9-22(3)19(18)11-20(21(22)25)27-13(2)24/h5,7,10,17-20H,4,6,8-9,11H2,1-3H3/t17-,18-,19+,20-,22+/m1/s1
SMILES:
CC(=O)OC1CC2C3CCC4=C(C3CCC2(C1=O)C)C=CC(=C4)OC(=O)C
Molecular Formula:
C22H26O5
Molecular Weight:
370.4 g/mol
3,16alpha-dihydroxyestra-1,3,5(10)-trien-17-one 3,16-diacetate
CAS No.: 1247-71-8
Main Products
VCID: VC0075085
Molecular Formula: C22H26O5
Molecular Weight: 370.4 g/mol
CAS No. | 1247-71-8 |
---|---|
Product Name | 3,16alpha-dihydroxyestra-1,3,5(10)-trien-17-one 3,16-diacetate |
Molecular Formula | C22H26O5 |
Molecular Weight | 370.4 g/mol |
IUPAC Name | [(8R,9S,13S,14S,16R)-3-acetyloxy-13-methyl-17-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-16-yl] acetate |
Standard InChI | InChI=1S/C22H26O5/c1-12(23)26-15-5-7-16-14(10-15)4-6-18-17(16)8-9-22(3)19(18)11-20(21(22)25)27-13(2)24/h5,7,10,17-20H,4,6,8-9,11H2,1-3H3/t17-,18-,19+,20-,22+/m1/s1 |
Standard InChIKey | QZQSENRWYLQIPC-JPVHLGFFSA-N |
Isomeric SMILES | CC(=O)O[C@@H]1C[C@H]2[C@@H]3CCC4=C([C@H]3CC[C@@]2(C1=O)C)C=CC(=C4)OC(=O)C |
SMILES | CC(=O)OC1CC2C3CCC4=C(C3CCC2(C1=O)C)C=CC(=C4)OC(=O)C |
Canonical SMILES | CC(=O)OC1CC2C3CCC4=C(C3CCC2(C1=O)C)C=CC(=C4)OC(=O)C |
Description | Hydroxyestrone diacetate is a steroid ester. |
Synonyms | 16 alpha-hydroxyestrone diacetate colpormon colpormon, (16beta)-isome |
PubChem Compound | 102046 |
Last Modified | Nov 11 2021 |
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